Cas no 926910-60-3 ((2R,3S)-3-fluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid)

• Product Name: (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid
• CAS No: 926910-60-3
• MF: C₇H₉F₄NO₄
• MW: 247.14
• MDL: MFCD31744052
• CID: 5113576
• PubChem ID: 145708036
• Update Time: 2026-03-03

(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid compound with 2,2,2-trifluoroacetic acid (1:1)
• (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid trifluoroacetic acid
• (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid
• (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid
• (2R,3S)-3-fluoropyrrolidine-2-carboxylicacid;trifluoroaceticacid
• (2R,3S)-3-Fluoropyrrolidine-2-carboxylic acid trifluoroacetic acid
• (2R,3S)-3-Fluoropyrrolidine-2-carboxylic acid 2,2,2-trifluoroacetate
• P19512
• (2R,3S)-3-Fluoropyrrolidine-2-carboxylic acid TFA
• (2R,3S)-3-Fluoropyrrolidine-2-carboxylic acid trifluoroacetate
• 926910-60-3
• MFCD31744052
• AS-78979

• MDL： MFCD31744052
• Inchi： 1S/C5H8FNO2.C2HF3O2/c6-3-1-2-7-4(3)5(8)9;3-2(4,5)1(6)7/h3-4,7H,1-2H2,(H,8,9);(H,6,7)/t3-,4-;/m0./s1
• InChI Key： ZZPHIHKPQOQEKO-MMALYQPHSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@H]1NCC[C@@H]1F)(=O)O

Computed Properties

• Exact Mass: 247.04677042g/mol
• Monoisotopic Mass: 247.04677042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid

(2R,3S)-3-Fluoropyrrolidine-2-Carboxylic Acid and Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 926910-60-3, commonly referred to as (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid, is a chiral amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is closely associated with trifluoroacetic acid, a widely used reagent in organic synthesis. The combination of these two compounds has led to innovative applications in drug discovery, material science, and biotechnology.

Trifluoroacetic acid (TFA), a strong carboxylic acid, plays a pivotal role in the synthesis of (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid. Its unique properties, such as high acidity and stability under various reaction conditions, make it an indispensable reagent in peptide synthesis and fluorination reactions. Recent studies have highlighted the importance of stereochemistry in this compound's activity, particularly in its role as a building block for bioactive molecules.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid with high enantiomeric excess. This has opened new avenues for its application in the development of chiral catalysts and enantioselective reactions. Researchers have also explored its potential as a ligand in transition metal-catalyzed reactions, demonstrating its versatility in organic synthesis.

In the context of drug discovery, (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid has been investigated for its role in modulating enzyme activity and receptor binding. Its fluorinated structure confers unique pharmacokinetic properties, making it a promising candidate for therapeutic agents targeting various disease states. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its exploration in preclinical studies.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving trifluoroacetic acid and (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid. Quantum mechanical calculations and molecular dynamics simulations have provided insights into their electronic structures and conformational flexibility, which are critical for optimizing their performance in synthetic protocols.

Moreover, the environmental impact of these compounds has become a focal point of recent research. Studies on their biodegradation pathways and ecological effects are being conducted to ensure sustainable practices in their production and application. This aligns with global initiatives aimed at reducing chemical waste and promoting green chemistry principles.

In conclusion, (2R,3S)-3-fluoropyrrolidine-2-carboxylic acid and trifluoroacetic acid represent a dynamic duo in modern organic chemistry. Their unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, we can anticipate even more groundbreaking discoveries that will further solidify their importance in the scientific community.